Cas no 1844862-14-1 (2-(2-Bromo-5-methoxyphenyl)propanal)

• Product Name: 2-(2-Bromo-5-methoxyphenyl)propanal
• CAS No: 1844862-14-1
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 5761552
• PubChem ID: 165778859
• Update Time: 2025-06-08

2-(2-Bromo-5-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 1844862-14-1
• EN300-1935944
• 2-(2-bromo-5-methoxyphenyl)propanal
• 2-(2-Bromo-5-methoxyphenyl)propanal

• Inchi： 1S/C10H11BrO2/c1-7(6-12)9-5-8(13-2)3-4-10(9)11/h3-7H,1-2H3
• InChI Key： LDQDRYLOTKIFNB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C=O)C)OC

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(2-Bromo-5-methoxyphenyl)propanal

Introduction to 2-(2-Bromo-5-methoxyphenyl)propanal (CAS No. 1844862-14-1)

2-(2-Bromo-5-methoxyphenyl)propanal, with the CAS number 1844862-14-1, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of aldehydes and features a unique structural arrangement that includes a bromo and methoxy substituent on a phenyl ring, along with a propanal group. The combination of these functional groups imparts distinct chemical properties and reactivity, making it an intriguing subject for various scientific investigations.

The molecular formula of 2-(2-Bromo-5-methoxyphenyl)propanal is C₁₀H₁₁BrO₂, and its molecular weight is approximately 239.1 g/mol. The compound's structure can be visualized as follows: the bromo group at the 2-position and the methoxy group at the 5-position on the phenyl ring, with a propanal chain attached to the phenyl ring at the 1-position. This arrangement provides a balance of electron-withdrawing and electron-donating effects, which can influence its reactivity and stability in different chemical environments.

In terms of physical properties, 2-(2-Bromo-5-methoxyphenyl)propanal is typically a colorless to pale yellow liquid with a characteristic aldehyde odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's boiling point is around 160°C at atmospheric pressure, and it has a melting point of approximately -30°C. These properties make it suitable for various synthetic transformations and analytical techniques.

The synthesis of 2-(2-Bromo-5-methoxyphenyl)propanal can be achieved through several methods, including electrophilic aromatic substitution reactions and Grignard reactions. One common synthetic route involves the bromination of 5-methoxyacetophenone followed by oxidation to form the aldehyde. This method provides good yields and purity, making it a preferred choice for large-scale production in industrial settings.

In the realm of pharmaceutical research, 2-(2-Bromo-5-methoxyphenyl)propanal has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for developing new drugs targeting various diseases. For instance, researchers have investigated its use in synthesizing compounds with anti-inflammatory, antiviral, and anticancer properties. The bromo substituent can be readily functionalized to introduce additional pharmacophores, enhancing the biological activity of the final products.

The biological activity of 2-(2-Bromo-5-methoxyphenyl)propanal has also been studied in vitro and in vivo models. In vitro assays have demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. Additionally, preliminary studies have shown that certain derivatives can selectively target cancer cells while sparing normal cells, suggesting their potential as therapeutic agents.

In terms of safety and handling, 2-(2-Bromo-5-methoxyphenyl)propanal should be used with appropriate precautions due to its reactivity as an aldehyde. It is recommended to handle the compound in well-ventilated areas and use personal protective equipment such as gloves and goggles. Storage should be in tightly sealed containers away from heat sources and incompatible materials.

The environmental impact of 2-(2-Bromo-5-methoxyphenyl)propanal is another important consideration. While there is limited data available on its environmental fate and effects, it is advisable to follow best practices for waste disposal to minimize any potential ecological risks. Proper waste management procedures should be implemented to ensure that any residual compound is safely disposed of or treated before release into the environment.

In conclusion, 2-(2-Bromo-5-methoxyphenyl)propanal (CAS No. 1844862-14-1) is a valuable compound with diverse applications in pharmaceutical and chemical research. Its unique structural features and reactivity make it an attractive candidate for developing new bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new insights into its properties and applications, further highlighting its significance in the scientific community.